Cas no 1211390-33-8 (3-Cyclopropyl-1H-1,2,4-triazole)

• Product Name: 3-Cyclopropyl-1H-1,2,4-triazole
• CAS No: 1211390-33-8
• MF: C₅H₇N₃
• MW: 109.129180192947
• MDL: MFCD13188610
• CID: 1068924
• PubChem ID: 19608838
• Update Time: 2025-07-23

3-Cyclopropyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 3-Cyclopropyl
• Ambcb4035922
• BB 0257965
• SureCN4947675
• SureCN7854666
• MFCD13188610
• DB-218033
• DTXSID20599042
• SCHEMBL4947675
• G70122
• 5-cyclopropyl-1H-1,2,4-triazole
• Z2130641619
• EN300-215032
• A920334
• 3-cyclopropyl-1H-1,2,4-triazole(SALTDATA: FREE)
• SCHEMBL20907411
• CS-0207980
• 1H-1,2,4-triazole, 3-cyclopropyl-
• 3-cyclopropyl-4H-1,2,4-triazole
• AKOS005174201
• ALBB-013546
• 1211390-33-8
• LS-04220

• MDL： MFCD13188610
• Inchi： 1S/C5H7N3/c1-2-4(1)5-6-3-7-8-5/h3-4H,1-2H2,(H,6,7,8)
• InChI Key： KTIRQJGWLMORDV-UHFFFAOYSA-N
• SMILES： N1C(C2CC2)=NC=N1

Computed Properties

• Exact Mass: 109.063997236g/mol
• Monoisotopic Mass: 109.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 284.7±23.0℃ at 760 mmHg
• Solubility: Slightly soluble (5.2 g/l) (25 º C),

3-Cyclopropyl-1H-1,2,4-triazole Security Information

• HazardClass：IRRITANT

Additional information on 3-Cyclopropyl-1H-1,2,4-triazole

Comprehensive Overview of 3-Cyclopropyl-1H-1,2,4-triazole (CAS No. 1211390-33-8): Properties, Applications, and Innovations

3-Cyclopropyl-1H-1,2,4-triazole (CAS No. 1211390-33-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This 1,2,4-triazole derivative features a cyclopropyl substituent, which enhances its reactivity and potential applications in drug discovery and material science. Researchers and industries are increasingly exploring its utility in small-molecule inhibitors, catalysts, and functional materials, aligning with the growing demand for high-performance chemical building blocks.

The compound's molecular framework, characterized by the triazole ring and cyclopropyl group, offers exceptional stability and versatility. These attributes make it a promising candidate for designing targeted therapies and precision agriculture solutions. Recent studies highlight its role in modulating enzyme activity and biological pathways, addressing key challenges in cancer research and antimicrobial resistance—two of the most pressing global health concerns today. As the scientific community prioritizes sustainable chemistry, 3-Cyclopropyl-1H-1,2,4-triazole is also being evaluated for its eco-friendly synthesis routes.

In the context of AI-driven drug discovery, 3-Cyclopropyl-1H-1,2,4-triazole has emerged as a focal point for virtual screening and molecular docking studies. Its pharmacophore features are frequently analyzed using machine learning algorithms to predict binding affinities and optimize lead compounds. This synergy between computational chemistry and experimental validation underscores the compound's relevance in modern biotechnology and personalized medicine.

From an industrial perspective, the demand for high-purity 3-Cyclopropyl-1H-1,2,4-triazole is rising, driven by its incorporation into advanced coatings and electronic materials. Its thermal stability and electronic properties make it suitable for organic semiconductors and energy storage devices, aligning with trends in renewable energy and green technology. Manufacturers are investing in scalable synthesis methods to meet the needs of R&D laboratories and large-scale production facilities.

For researchers seeking CAS 1211390-33-8 suppliers or 3-Cyclopropyl-1H-1,2,4-triazole synthesis protocols, it is critical to consider quality standards and regulatory compliance. The compound's handling requires adherence to Good Laboratory Practices (GLP), particularly in pharmaceutical intermediates and agrochemical formulations. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying purity and structural integrity.

Looking ahead, 3-Cyclopropyl-1H-1,2,4-triazole is poised to play a pivotal role in next-generation therapeutics and smart materials. Innovations in catalytic cyclopropanation and click chemistry are expected to further expand its applications. As the scientific and industrial communities continue to explore its potential, this compound remains a testament to the intersection of molecular design, sustainability, and cutting-edge technology.